Cas no 683250-32-0 (4-(1E)-2-cyano-2-4-(4-nitrophenyl)-1,3-thiazol-2-yleth-1-en-1-yl-2-methoxyphenyl acetate)

• Product Name: 4-(1E)-2-cyano-2-4-(4-nitrophenyl)-1,3-thiazol-2-yleth-1-en-1-yl-2-methoxyphenyl acetate
• CAS No: 683250-32-0
• MF: C₂₁H₁₅N₃O₅S
• MW: 421.425903558731
• CID: 6420559
• PubChem ID: 6148096
• Update Time: 2025-11-01

4-(1E)-2-cyano-2-4-(4-nitrophenyl)-1,3-thiazol-2-yleth-1-en-1-yl-2-methoxyphenyl acetate Chemical and Physical Properties

Names and Identifiers

• 4-(1E)-2-cyano-2-4-(4-nitrophenyl)-1,3-thiazol-2-yleth-1-en-1-yl-2-methoxyphenyl acetate
• 683250-32-0
• [4-[(E)-2-cyano-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]ethenyl]-2-methoxyphenyl] acetate
• 4-[(1E)-2-cyano-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]eth-1-en-1-yl]-2-methoxyphenyl acetate
• AB00673300-01
• F1110-0042
• AKOS022087962
• (E)-4-(2-cyano-2-(4-(4-nitrophenyl)thiazol-2-yl)vinyl)-2-methoxyphenyl acetate
• [4-[(Z)-2-cyano-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]ethenyl]-2-methoxyphenyl] acetate
• 2-Thiazoleacetonitrile, α-[[4-(acetyloxy)-3-methoxyphenyl]methylene]-4-(4-nitrophenyl)-

• Inchi： 1S/C21H15N3O5S/c1-13(25)29-19-8-3-14(10-20(19)28-2)9-16(11-22)21-23-18(12-30-21)15-4-6-17(7-5-15)24(26)27/h3-10,12H,1-2H3/b16-9-
• InChI Key： OYDCQDURDIYDFQ-SXGWCWSVSA-N
• SMILES： C(OC1=CC=C(/C=C(/C#N)\C2=NC(C3=CC=C([N+]([O-])=O)C=C3)=CS2)C=C1OC)(=O)C

Computed Properties

• Exact Mass: 421.07324176g/mol
• Monoisotopic Mass: 421.07324176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 707
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 146Ų

Additional information on 4-(1E)-2-cyano-2-4-(4-nitrophenyl)-1,3-thiazol-2-yleth-1-en-1-yl-2-methoxyphenyl acetate

Comprehensive Analysis of 4-(1E)-2-cyano-2-4-(4-nitrophenyl)-1,3-thiazol-2-yleth-1-en-1-yl-2-methoxyphenyl acetate (CAS No. 683250-32-0)

The compound 4-(1E)-2-cyano-2-4-(4-nitrophenyl)-1,3-thiazol-2-yleth-1-en-1-yl-2-methoxyphenyl acetate (CAS No. 683250-32-0) is a highly specialized organic molecule with a unique structural framework. Its cyano and nitrophenyl functional groups contribute to its distinct chemical properties, making it a subject of interest in pharmaceutical and material science research. The thiazole ring in its structure is particularly noteworthy, as it is a common motif in bioactive compounds, often associated with antimicrobial and anticancer activities.

In recent years, the demand for nitrophenyl derivatives and thiazole-based compounds has surged due to their potential applications in drug discovery and organic electronics. Researchers are particularly intrigued by the E-configuration of the double bond in this molecule, which can influence its reactivity and interaction with biological targets. The methoxyphenyl acetate moiety further enhances its solubility and stability, making it a versatile candidate for further chemical modifications.

One of the most frequently asked questions in scientific forums is: "What are the synthetic routes for 4-(1E)-2-cyano-2-4-(4-nitrophenyl)-1,3-thiazol-2-yleth-1-en-1-yl-2-methoxyphenyl acetate?" The synthesis typically involves multi-step reactions, including condensation, cyclization, and esterification. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure purity and structural confirmation. The compound's CAS No. 683250-32-0 serves as a unique identifier in chemical databases, facilitating its retrieval for research purposes.

The growing interest in green chemistry has also sparked discussions about the environmental impact of synthesizing such complex molecules. Researchers are exploring catalytic methods and solvent-free reactions to minimize waste and energy consumption. The cyano group in this compound, for instance, can participate in eco-friendly transformations, aligning with the principles of sustainable chemistry.

Another hot topic is the potential biomedical applications of thiazole-containing compounds. Preliminary studies suggest that derivatives like 4-(1E)-2-cyano-2-4-(4-nitrophenyl)-1,3-thiazol-2-yleth-1-en-1-yl-2-methoxyphenyl acetate may exhibit inhibitory effects on specific enzymes or receptors. However, extensive in vitro and in vivo studies are required to validate these claims and assess their therapeutic potential.

From a material science perspective, the nitrophenyl and thiazole units in this compound could contribute to the development of novel organic semiconductors or photochromic materials. Its conjugated system allows for efficient electron delocalization, a desirable property in optoelectronic devices. As the demand for flexible electronics and energy-efficient materials grows, compounds like this are gaining traction in interdisciplinary research.

In summary, 4-(1E)-2-cyano-2-4-(4-nitrophenyl)-1,3-thiazol-2-yleth-1-en-1-yl-2-methoxyphenyl acetate (CAS No. 683250-32-0) represents a fascinating intersection of chemistry, biology, and materials science. Its structural complexity and functional diversity make it a valuable subject for ongoing and future research. Whether in drug development or advanced materials, this compound holds promise for addressing some of the most pressing challenges in modern science.